Dibenzylphenylsulfonium hexafluoroantimonate

• CAS No.: 134164-24-2
• Molecular Formula: C20H19F6SSb
• Molecular Weight: 527.2 g/mol
• IUPAC Name: dibenzyl(phenyl)sulfanium;hexafluoroantimony(1-)
• InChI: InChI=1S/C20H19S.6FH.Sb/c1-4-10-18(11-5-1)16-21(20-14-8-3-9-15-20)17-19-12-6-2-7-13-19;;;;;;;/h1-15H,16-17H2;6*1H;/q+1;;;;;;;+5/p-6
• InChI Key: LYMXRISDXSCHPR-UHFFFAOYSA-H
• Canonical SMILES: C1=CC=C(C=C1)C[S+](CC2=CC=CC=C2)C3=CC=CC=C3.F[Sb-](F)(F)(F)(F)F

Description

Dibenzylphenylsulfonium hexafluoroantimonate is a useful research compound. Its molecular formula is C20H19F6SSb and its molecular weight is 527.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 123.0 g (0.325 mol) of dibenzylsulfonium tetrafluoroborate in 400 ml of methylene chloride is dissolved in a 2 liter round-bottomed flask at RT under N2 to give a clear solution. 117.8 g of sodium hexafluoroantimonate are then added and the mixture is stirred at RT for 31/2 h. The suspension is now filtered over silica gel and the solvent is removed from the filtrate using a rotary evaporator. The slightly reddish viscous residue is dissolved again in 250 ml of methanol, and after addition of 250 ml of water the product is allowed to crystallize at RT for 1-2 h. The suspension is filtered and the residue is washed with water. The product is then dried under a high vacuum at RT overnight. 163.9 g (95% of theory) of dibenzylphenylsulfonium hexafluoroantimonate are obtained as white crystals of melting point 105°-109° C.